4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C13H10BrClF3N3O
• Molecular Weight: 396.59 g/mol
• IUPAC Name: 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H10BrClF3N3O/c1-2-21-6-8(14)11(20-21)12(22)19-10-5-7(13(16,17)18)3-4-9(10)15/h3-6H,2H2,1H3,(H,19,22)
• InChI Key: QVIYVRINNMSBTM-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)Br

Description

4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide is a synthetic compound that has gained popularity in scientific research due to its potential applications in various fields. This compound is commonly referred to as BCTC, and it is a potent antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1).

Mechanism of Action

BCTC exerts its effects by blocking the 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide channel, which is a non-selective cation channel that is involved in various physiological processes, including pain sensation, inflammation, and thermoregulation. By blocking the this compound channel, BCTC inhibits the influx of calcium ions, which leads to the inhibition of neurotransmitter release and the attenuation of pain sensation.
Biochemical and Physiological Effects:
BCTC has been shown to have various biochemical and physiological effects, including the inhibition of pain sensation, the attenuation of inflammation, and the modulation of thermoregulation. BCTC has also been shown to have neuroprotective effects by preventing the degeneration of neurons and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for lab experiments, including its high potency, selectivity, and specificity for the 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide channel. However, BCTC also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on BCTC, including the development of more potent and selective 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide antagonists, the investigation of the potential applications of BCTC in other fields, such as metabolic disorders and cardiovascular diseases, and the exploration of the mechanisms underlying the neuroprotective effects of BCTC. Additionally, further studies are needed to determine the optimal dosage and administration of BCTC for various applications.

Synthesis Methods

The synthesis of BCTC involves several steps, including the reaction of 2-chloro-5-trifluoromethylphenylboronic acid with 4-bromo-1-ethyl-1H-pyrazole-3-carboxylic acid, followed by the addition of N,N-dimethylformamide and triethylamine. The resulting mixture is then heated to form the final product, 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

BCTC has been extensively studied for its potential applications in various fields, including pain management, neuroprotection, and cancer therapy. In pain management, BCTC has been shown to have analgesic effects by blocking the 4-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide channel, which is involved in pain sensation. BCTC has also been studied for its neuroprotective effects in various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, BCTC has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells.